Cas no 1436389-34-2 (2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroacetic acid
• CAS No: 1436389-34-2
• MF: C₁₄H₉BrF₂O₂
• MW: 327.120870351791
• CID: 4789261
• PubChem ID: 68193345
• Update Time: 2025-06-11

2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroacetic acid
• SCHEMBL12002807
• (4'-Bromobiphenyl-4-yl)(difluoro)acetic acid
• 2-{4'-bromo-[1,1'-biphenyl]-4-yl}-2,2-difluoroacetic acid
• 1436389-34-2
• HS-7611

• Inchi： 1S/C14H9BrF2O2/c15-12-7-3-10(4-8-12)9-1-5-11(6-2-9)14(16,17)13(18)19/h1-8H,(H,18,19)
• InChI Key： DHDLIMJGRORDSX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(C(C(=O)O)(F)F)=CC=1

Computed Properties

• Exact Mass: 325.97540g/mol
• Monoisotopic Mass: 325.97540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3

Additional information on 2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroacetic acid

2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroacetic acid (CAS No. 1436389-34-2): An Overview

2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroacetic acid (CAS No. 1436389-34-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive molecular structure, which includes a biphenyl moiety and difluoroacetic acid functionality. These features contribute to its potential applications in various scientific and industrial domains.

The molecular formula of 2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroacetic acid is C₁₅H₉BrF₂O₂, and its molecular weight is approximately 337.03 g/mol. The compound's structure consists of a brominated biphenyl core linked to a difluoroacetic acid group. This combination of functional groups imparts unique chemical properties that make it an attractive candidate for a variety of research and development activities.

In the realm of medicinal chemistry, 2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroacetic acid has been explored for its potential as a building block in the synthesis of novel pharmaceuticals. The presence of the bromine atom and the difluoroacetic acid group provides opportunities for further functionalization and derivatization, which can be crucial in the development of drugs with improved pharmacological profiles. Recent studies have highlighted the compound's role in the synthesis of inhibitors targeting specific enzymes and receptors, contributing to advancements in drug discovery.

The physical properties of 2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroacetic acid are also noteworthy. It typically exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics make it amenable to various synthetic transformations and analytical techniques. Additionally, the compound exhibits good thermal stability, which is advantageous for both storage and handling purposes.

In materials science, 2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroacetic acid has been investigated for its potential applications in the development of advanced materials. The rigid biphenyl core and the presence of fluorine atoms contribute to its unique electronic properties, making it suitable for use in organic electronics and optoelectronic devices. Research in this area has focused on the compound's ability to form stable thin films and its potential as a dopant or additive in polymer-based materials.

The synthesis of 2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroacetic acid can be achieved through several routes, each with its own advantages and challenges. One common approach involves the reaction of 4-bromobiphenyl with difluorocarbene generated from a suitable precursor such as diethyl fluoromalonate. This method provides high yields and good purity but requires careful control of reaction conditions to avoid side reactions. Alternative synthetic strategies have also been developed to improve efficiency and scalability for industrial applications.

In terms of safety and handling, it is important to note that while 2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroacetic acid is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to minimize exposure risks. Additionally, appropriate ventilation should be maintained to prevent inhalation of vapors or dust particles.

The environmental impact of 2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroacetic acid is another important consideration. While there is limited data available on its environmental fate and effects, it is advisable to handle waste products responsibly and dispose of them according to local regulations. Research into the biodegradability and ecotoxicity of this compound would provide valuable insights for ensuring sustainable practices in its production and use.

In conclusion, 2-(4'-Bromo-[1,1'-biphenyl]-4-yl)-2,2-difluoroacetic acid (CAS No. 1436389-34-2) is a multifunctional compound with promising applications in medicinal chemistry and materials science. Its unique molecular structure offers opportunities for further functionalization and derivatization, making it an attractive building block for various scientific endeavors. Ongoing research continues to uncover new possibilities for this compound, contributing to advancements in multiple fields.